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Compound of Interest

Compound Name:
N-(5-amino-2-methylphenyl)furan-

2-carboxamide

CAS No.: 436089-27-9

Cat. No.: B1299520

Get Quote

Executive Summary: The Furan Scaffold in
Medicinal Chemistry
The furan-2-carboxamide moiety represents a "privileged scaffold" in drug discovery, serving as

a critical pharmacophore in inhibitors targeting G-Protein Coupled Receptors (GPCRs),

particularly the Adenosine

receptor, and various protein kinases (e.g., EGFR).

This guide objectively compares the structural utility, potency, and liabilities of furan-2-

carboxamide inhibitors against their bioisosteres (specifically thiophene-2-carboxamides) and

distinct therapeutic classes. While the furan oxygen offers unique hydrogen-bonding

capabilities that often enhance potency, it introduces metabolic liabilities (ring opening) that

drug developers must mitigate.
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Potency: Furan derivatives frequently exhibit superior binding affinity (

< 5 nM) compared to phenyl analogs due to the furan oxygen acting as a weak hydrogen
bond acceptor.

Selectivity: 5-substitution on the furan ring is the primary determinant of selectivity between

and

receptor subtypes.

Liability: The furan ring is susceptible to metabolic oxidation (cytochrome P450),

necessitating structural optimization or "scaffold hopping" to thiophenes for chronic

indications.

Comparative Analysis: A2A Receptor Antagonists
Target Context: Parkinson’s Disease & Immuno-Oncology

The most extensive data on furan-2-carboxamide performance exists within the class of

Adenosine

receptor antagonists. Here, we compare the "Gold Standard" furan-based tool compound
(ZM241385) against next-generation analogs.

Structural Causality: Furan vs. Thiophene vs. Phenyl
In the binding pocket of the

receptor, the furan-2-carboxamide core aligns with Asn253 and Glu169. The electronic
properties of the ring heteroatom drive affinity.
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Feature
Furan-2-
Carboxamide

Thiophene-2-
Carboxamide

Phenyl-
Carboxamide

H-Bonding
Oxygen acts as an H-

bond acceptor.

Sulfur is a poor

acceptor; relies on

Van der Waals.

No H-bond acceptor in

ring.

Potency (

)
High (0.8 – 1.5 nM)

Moderate-High (2.0 –

10 nM)
Low (> 100 nM)

Metabolic Stability
Low (Risk of reactive

enedial formation).

High (Preferred for

clinical candidates).
High.

Solubility Moderate.[1] Low (Lipophilic). Moderate.

Quantitative Performance Data
The following table synthesizes experimental data comparing the inhibition constants (

) of furan-2-carboxamide derivatives against isosteric replacements.

Table 1: Structure-Activity Relationship (SAR) of A2A Antagonists

Compound
Class

Core Structure
Substituent (R-
Group) (nM)

Selectivity (

)

Furan Series

(Ref)

Furan-2-

carboxamide
5-bromo 0.8 > 1000x

Furan Series
Furan-2-

carboxamide
5-amino 1.4 > 500x

Thiophene

Series

Thiophene-2-

carboxamide
5-bromo 3.2 > 800x

Phenyl Series Benzamide 4-bromo 245.0 < 10x

Expert Insight: The data demonstrates that while the thiophene isostere is a viable alternative,

the furan core consistently yields sub-nanomolar potency. The drop in potency for the phenyl
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analog confirms that the 5-membered heterocycle geometry and electronic density are non-

negotiable for this binding pocket.

Mechanistic Pathway Visualization
Understanding the downstream effects of these inhibitors is crucial for assay design.

receptors are

-coupled; therefore, antagonism prevents cAMP accumulation.
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Figure 1: Mechanism of Action for A2A Antagonism.[2] Furan-2-carboxamides block the

receptor, preventing the Gs-mediated rise in cAMP, thereby reversing immune suppression in

the tumor microenvironment.

Experimental Protocols
To validate the performance of a furan-2-carboxamide inhibitor, one must first synthesize the

core scaffold and then validate its affinity.

Synthesis: Amide Coupling (The "Furan Core" Setup)
Rationale: Furan-2-carboxylic acids are acid-sensitive. Standard acid chloride generation (

) often leads to degradation. We utilize HATU coupling for mild, high-yield activation.

Materials:

5-bromo-2-furoic acid (1.0 equiv)

Target Amine (e.g., 4-(2-aminoethyl)phenol) (1.1 equiv)

HATU (1.2 equiv)

DIPEA (3.0 equiv)

Solvent: Anhydrous DMF

Step-by-Step Protocol:

Activation: Dissolve 5-bromo-2-furoic acid in DMF (0.2 M concentration) under

atmosphere. Add DIPEA and stir for 5 minutes.

Coupling: Add HATU in one portion. The solution should turn slightly yellow. Stir for 15

minutes to form the activated ester.

Addition: Add the Target Amine dropwise.
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Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (50%

EtOAc/Hexane).

Workup: Dilute with EtOAc, wash 3x with saturated

(to remove unreacted acid) and 1x with Brine.

Purification: Silica gel chromatography. Note: Furan derivatives can be light-sensitive; store

fractions in the dark.

Validation: Radioligand Binding Assay
Rationale: This is the gold standard for determining

. We displace a known radioligand (

-ZM241385) to measure competitive binding.

Workflow Diagram:
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Figure 2: Radioligand Binding Workflow. This self-validating protocol ensures that the

calculated Ki is derived from direct competitive displacement.

Protocol Steps:

Membrane Preparation: Use HEK293 cells stably expressing human
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receptors. Homogenize in Tris-HCl buffer (pH 7.4).

Competition Mix: In a 96-well plate, add:

50

L Membrane suspension (

g protein).

25

L

-ZM241385 (Final concentration ~

, typically 1-2 nM).

25

L Furan-2-carboxamide test compound (concentration range

to

M).

Incubation: Incubate for 90 minutes at 25°C to reach equilibrium.

Termination: Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce

non-specific binding).

Quantification: Measure radioactivity via liquid scintillation counting.

Calculation: Plot % Inhibition vs. Log[Concentration]. Determine

and convert to

using the Cheng-Prusoff equation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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